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Compound of Interest

Compound Name: ML 315

Cat. No.: B15580232 Get Quote

Application Notes and Protocols for Researchers,
Scientists, and Drug Development Professionals
This document provides a detailed protocol for the preparation, storage, and handling of a

stock solution of ML315, a selective dual inhibitor of cyclin-dependent kinases (CDK) and dual-

specificity tyrosine-regulated kinases (DYRK). Accurate preparation of this stock solution is

critical for ensuring reproducible results in downstream biological assays.

Introduction
ML315 is a small molecule inhibitor with significant potential in cancer and neurological disease

research. It selectively targets CDK and DYRK families of kinases. For in vitro and in vivo

studies, it is essential to prepare a concentrated stock solution that can be accurately diluted to

the desired final concentration for various experimental assays. This protocol outlines the

necessary steps to prepare a stable and reliable ML315 stock solution.

Quantitative Data Summary
The following table summarizes the key quantitative data for ML315 hydrochloride, the

commonly used form of this compound.
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Property Value Source

Molecular Weight

374.2 g/mol (free base),

410.68 g/mol (hydrochloride

salt)

[1][2]

Solubility in DMSO
50 mg/mL (121.75 mM) or

37.42 mg/mL (100 mM)
[1][2]

Solubility in Ethanol 18.71 mg/mL (50 mM) [2]

Appearance Solid [3]

Storage of Powder
4°C, sealed storage, away

from moisture
[1]

Storage of Stock Solution

-80°C for 6 months; -20°C for 1

month (sealed, away from

moisture)

[1][4]

Experimental Protocol: Preparation of a 10 mM
ML315 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of ML315 hydrochloride in

dimethyl sulfoxide (DMSO). This is a commonly used concentration for laboratory research.

Materials
ML315 hydrochloride powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile pipette tips
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Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Safety Precautions
Work in a well-ventilated area, preferably a chemical fume hood.[3]

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.[3]

Avoid inhalation of the powder and direct contact with skin and eyes.[3]

Consult the Safety Data Sheet (SDS) for ML315 hydrochloride for complete safety

information.[3]

Protocol Steps
Calculate the required mass of ML315 hydrochloride:

To prepare 1 mL of a 10 mM stock solution, the required mass can be calculated using the

following formula:

Mass (mg) = Desired Concentration (mM) * Volume (L) * Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L * 0.001 L * 410.68 g/mol = 4.1068 mg

Weigh the ML315 hydrochloride powder:

Carefully weigh out approximately 4.11 mg of ML315 hydrochloride powder using a

calibrated analytical balance. It is recommended to weigh the powder onto a piece of

weighing paper or directly into a sterile microcentrifuge tube.

Dissolve the powder in DMSO:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the weighed ML315

hydrochloride.

To aid dissolution, the solution can be gently warmed to 60°C and sonicated.[1]

Ensure complete dissolution:
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Vortex the tube thoroughly until the powder is completely dissolved and the solution is

clear. Visually inspect the solution to ensure no solid particles remain.

Aliquot and store the stock solution:

To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use

volumes (e.g., 10-50 µL) in sterile microcentrifuge tubes.[4]

Label each aliquot clearly with the compound name, concentration, date of preparation,

and your initials.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).[1][4]
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Caption: Workflow for preparing ML315 stock solution.
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Caption: ML315 inhibits CDK and DYRK signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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